3-[(2E)-2-(2-chlorobenzylidene)-1-(1,1-dioxido-1,2-benzisothiazol-3-yl)hydrazino]-N-cyclohexylpropanamide

• Molecular Formula: C23H25ClN4O3S
• Molecular Weight: 473.0 g/mol
• IUPAC Name: 3-[[(E)-(2-chlorophenyl)methylideneamino]-(1,1-dioxo-1,2-benzothiazol-3-yl)amino]-N-cyclohexylpropanamide
• InChI: InChI=1S/C23H25ClN4O3S/c24-20-12-6-4-8-17(20)16-25-28(15-14-22(29)26-18-9-2-1-3-10-18)23-19-11-5-7-13-21(19)32(30,31)27-23/h4-8,11-13,16,18H,1-3,9-10,14-15H2,(H,26,29)/b25-16+
• InChI Key: WDIWLCVKDDOCRR-PCLIKHOPSA-N
• Isomeric SMILES: C1CCC(CC1)NC(=O)CCN(C2=NS(=O)(=O)C3=CC=CC=C32)/N=C/C4=CC=CC=C4Cl
• Canonical SMILES: C1CCC(CC1)NC(=O)CCN(C2=NS(=O)(=O)C3=CC=CC=C32)N=CC4=CC=CC=C4Cl

Description

3-[(2E)-2-(2-chlorobenzylidene)-1-(1,1-dioxido-1,2-benzisothiazol-3-yl)hydrazino]-N-cyclohexylpropanamide is a complex organic compound that features a benzisothiazole ring, a chlorobenzylidene group, and a cyclohexylpropanamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[(2E)-2-(2-chlorobenzylidene)-1-(1,1-dioxido-1,2-benzisothiazol-3-yl)hydrazino]-N-cyclohexylpropanamide typically involves multiple steps:

Formation of the Benzisothiazole Ring: This can be achieved through the cyclization of appropriate precursors under oxidative conditions.

Introduction of the Chlorobenzylidene Group: This step involves the condensation of a chlorobenzaldehyde derivative with a hydrazine compound.

Attachment of the Cyclohexylpropanamide Moiety: This is usually done through an amidation reaction, where the amine group of the cyclohexylamine reacts with a carboxylic acid derivative.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This could include the use of catalysts, controlled reaction environments, and purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the benzisothiazole ring.

Reduction: Reduction reactions can occur at the chlorobenzylidene group, potentially converting it to a chlorobenzyl group.

Substitution: The compound can participate in nucleophilic substitution reactions, especially at the chlorobenzylidene group.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) can be used.

Substitution: Nucleophiles such as amines or thiols can be used under basic conditions.

Major Products

Oxidation: Products may include oxidized derivatives of the benzisothiazole ring.

Reduction: Reduced forms of the chlorobenzylidene group.

Substitution: Substituted derivatives at the chlorobenzylidene position.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a bioactive compound with antimicrobial or anticancer properties.

Medicine: Potential use as a therapeutic agent due to its unique structural features.

Industry: Could be used in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of this compound would depend on its specific application. For instance, if used as an antimicrobial agent, it may interact with bacterial cell membranes or enzymes, disrupting their function. The molecular targets and pathways involved would be specific to the biological system being studied.

Comparison with Similar Compounds

Similar Compounds

• 2-(2-chlorobenzylidene)-1,2-benzisothiazol-3-one
• N-cyclohexyl-3-(2-chlorobenzylidene)propanamide

Uniqueness

3-[(2E)-2-(2-chlorobenzylidene)-1-(1,1-dioxido-1,2-benzisothiazol-3-yl)hydrazino]-N-cyclohexylpropanamide is unique due to the combination of its structural features, which may confer specific chemical reactivity and biological activity not seen in similar compounds.